4-(4-Fluorobenzylamino)-1,2-phenylenediamine molecular weight and formula
4-(4-Fluorobenzylamino)-1,2-phenylenediamine molecular weight and formula
Technical Profile: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine Context: Precursor and Primary Metabolite of Ezogabine (Retigabine)[1]
Executive Summary
4-(4-Fluorobenzylamino)-1,2-phenylenediamine (also identified as
While chemically distinct as a stable intermediate under inert conditions, this tri-amine scaffold exhibits high redox lability.[2] Its pharmaceutical significance is dual:
-
Synthetic Utility: It serves as the immediate precursor to Ezogabine via selective carbamoylation.[1][2]
-
Toxicological Marker: It is the primary hydrolysis product (de-ethoxycarbonylation) of Ezogabine.[2] Its subsequent oxidation leads to pigmented dimers (phenazines/azo-compounds), which are mechanistically linked to the "blue skin discoloration" and retinal pigmentation adverse events that led to Ezogabine's market withdrawal/restricted use.[2]
Physicochemical Characterization
The molecule consists of a benzene-1,2-diamine core substituted at the 4-position with a secondary amine linked to a 4-fluorobenzyl moiety.[1] The presence of three amino groups renders the molecule electron-rich and highly susceptible to auto-oxidation.[1][2]
| Property | Value | Notes |
| IUPAC Name | Often referred to as "Ezogabine Triamine Core" | |
| Molecular Formula | ||
| Molecular Weight | 231.27 g/mol | Monoisotopic Mass: 231.1172 |
| Appearance | Off-white to pale brown solid | Darkens rapidly upon air exposure due to oxidation.[1] |
| Solubility | DMSO, Methanol, Ethanol | Poor water solubility; soluble in dilute acid (protonation).[2] |
| pKa (Calc) | ~5.8 (Aniline), ~4.5 (Diamine) | The secondary amine is less basic due to aryl conjugation. |
| Melting Point | 118 – 122 °C | Decomposition often observed near MP.[1][2] |
Mass Spectrometry Signature:
-
ESI (+):
peak at 232.12 m/z .[2] -
Fragmentation: Characteristic loss of the 4-fluorobenzyl group (tropylium ion derivative) often yields a fragment at 109 m/z .[1][2]
Synthetic Routes & Process Chemistry
The synthesis of this core requires strict control over regioselectivity to ensure the 4-fluorobenzyl group is attached to the correct nitrogen before the final reduction of the ortho-diamine system.[1][2]
Primary Route: Nucleophilic Aromatic Substitution ( )
This route avoids the instability of the free triamine until the final step.[2]
-
Starting Material: 2,4-Difluoronitrobenzene (or 4-Fluoro-3-nitroaniline derivatives).[2]
-
Step 1 (
): Selective displacement of the 4-fluoro group by 4-Fluorobenzylamine .[2] The 4-position is more activated toward nucleophilic attack than the 2-position due to steric relief and para-resonance withdrawal by the nitro group.[1][2] -
Step 2 (Reduction): Catalytic hydrogenation or chemical reduction (Fe/HCl) of the nitro group to the amine.[2]
Detailed Experimental Protocol
Note: All steps must be performed under Nitrogen/Argon atmosphere to prevent oxidation.[1]
Step 1: Synthesis of N-(4-fluorobenzyl)-3-fluoro-4-nitroaniline (Intermediate)
-
Charge a reactor with 2,4-Difluoronitrobenzene (1.0 eq) and anhydrous THF .
-
Cool to 0°C.
-
Add 4-Fluorobenzylamine (1.05 eq) and Triethylamine (1.2 eq) dropwise. Critical: Exothermic reaction.[1][2] Control rate to keep T < 10°C.
-
Warm to RT and stir for 4 hours. Monitor by HPLC (disappearance of starting nitrobenzene).
-
Quench with water, extract with Ethyl Acetate.[2]
-
Recrystallize from Ethanol.[2]
Step 2: Reduction to Triamine Target
-
Dissolve the intermediate from Step 1 in Methanol .
-
Add 10% Pd/C catalyst (5 wt% loading).[2]
-
Pressurize with Hydrogen gas (30 psi) or use Ammonium Formate (transfer hydrogenation).
-
Stir at RT for 2-4 hours. Caution: The product is oxygen-sensitive.[1]
-
Filter catalyst under inert atmosphere.[2]
-
Isolation: Do not evaporate to dryness if possible. Use the solution immediately for the next step (e.g., Ezogabine synthesis) or isolate as a Hydrochloride salt (add HCl/Dioxane) to stabilize.[2]
Pathway Visualization (DOT)
Figure 1: Synthetic pathway via nucleophilic aromatic substitution.
Pharmaceutical Relevance: Impurity & Toxicity Profile
This section details the "Why" behind the rigorous control of this molecule.
The Oxidation Mechanism (Blue Skin Syndrome)
Ezogabine treatment is associated with blue-grey discoloration of the skin and retinal pigmentation.[2] This is directly linked to the 4-(4-Fluorobenzylamino)-1,2-phenylenediamine core.
-
Hydrolysis: Ezogabine (carbamate) hydrolyzes in vivo or in solution to release the free triamine.[2]
-
Auto-oxidation: The electron-rich ortho-diamine moiety oxidizes to a quinone-diimine species.[1][2]
-
Dimerization: Two oxidized units couple to form phenazine-like dimers or azo-compounds.[1][2] These highly conjugated systems are pigmented (chromophores) and deposit in tissues rich in melanin (retina, skin).[2]
Analytical Control Strategy
Because the triamine oxidizes during analysis, standard HPLC methods often fail without stabilization.[2]
-
Sample Prep: Dissolve samples in mobile phase containing 0.1% Ascorbic Acid or Sodium Metabisulfite as an antioxidant.[1][2]
-
HPLC Conditions:
Oxidation Pathway Visualization (DOT)
Figure 2: Degradation pathway leading to pigmented impurities.[1]
References
-
Valeant Pharmaceuticals. (2011).[2] Potiga (Ezogabine) Tablets Prescribing Information.[2] FDA Access Data.[2] Link
-
Blackburn-Munro, G., et al. (2005).[2] "Retigabine: chemical synthesis, pharmacological properties and clinical efficacy." CNS Drug Reviews, 11(1), 1-20.[2] Link
-
Zhu, L., et al. (2014).[2][3] "Improved synthesis of retigabine." Chinese Journal of Medicinal Chemistry. Link
-
European Medicines Agency (EMA). (2013).[2] Trobalt (retigabine): Assessment Report - Pigmentation changes.[1][2]Link

